2-(3,4-Dimethoxyphenyl)-4-(1,3-dimethylpyrazol-4-yl)-1,3-thiazole

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-4-(1,3-dimethylpyrazol-4-yl)-1,3-thiazole
• InChI: InChI=1S/C16H17N3O2S/c1-10-12(8-19(2)18-10)13-9-22-16(17-13)11-5-6-14(20-3)15(7-11)21-4/h5-9H,1-4H3
• InChI Key: GJCNFUKVLRTZPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C2=CSC(=N2)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

2-(3,4-Dimethoxyphenyl)-4-(1,3-dimethylpyrazol-4-yl)-1,3-thiazole (DMPT) is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

2-(3,4-Dimethoxyphenyl)-4-(1,3-dimethylpyrazol-4-yl)-1,3-thiazole acts as a positive allosteric modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter receptor in the brain. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytic and hypnotic drugs. However, this compound has been found to have a lower risk of tolerance and dependence than benzodiazepines, making it a potentially safer alternative.
Biochemical and Physiological Effects:
This compound has been found to increase the binding affinity of GABA-A receptors for GABA, resulting in an increase in inhibitory neurotransmission. This leads to a decrease in neuronal excitability and a reduction in anxiety and seizure activity. This compound has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

2-(3,4-Dimethoxyphenyl)-4-(1,3-dimethylpyrazol-4-yl)-1,3-thiazole has several advantages for use in laboratory experiments. It is a selective and potent modulator of the GABA-A receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological conditions. This compound also has a lower risk of tolerance and dependence than benzodiazepines, making it a safer alternative for long-term studies. However, this compound has some limitations, including its relatively short half-life and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of 2-(3,4-Dimethoxyphenyl)-4-(1,3-dimethylpyrazol-4-yl)-1,3-thiazole. One area of interest is the development of new drugs based on the structure of this compound that exhibit improved pharmacological properties. Another area of interest is the investigation of the role of this compound in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, the use of this compound as a tool for studying the role of the GABA-A receptor in various psychiatric disorders, such as schizophrenia and bipolar disorder, is an area of potential future research.

Synthesis Methods

2-(3,4-Dimethoxyphenyl)-4-(1,3-dimethylpyrazol-4-yl)-1,3-thiazole can be synthesized through a multistep process that involves the condensation of 3,4-dimethoxybenzaldehyde with 1,3-dimethyl-4-amino-5-pyrazolecarboxylic acid, followed by the addition of thionyl chloride and potassium thiocyanate. This method has been optimized to yield high purity this compound with good yield.

Scientific Research Applications

2-(3,4-Dimethoxyphenyl)-4-(1,3-dimethylpyrazol-4-yl)-1,3-thiazole has been studied for its potential applications in various scientific research fields, including neurobiology, pharmacology, and medicinal chemistry. It has been found to exhibit anxiolytic, antidepressant, and anticonvulsant effects in animal models, making it a promising candidate for the development of new drugs for the treatment of anxiety and depression.